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Compound of Interest

Compound Name: 2-(Tributylstannyl)oxazole

Cat. No.: B129791 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-(Tributylstannyl)oxazole, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure the safe

management of this organotin compound in a laboratory setting.

Hazard Identification and Classification
2-(Tributylstannyl)oxazole is a hazardous chemical requiring stringent safety measures. Its

hazard classifications are summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b129791?utm_src=pdf-interest
https://www.benchchem.com/product/b129791?utm_src=pdf-body
https://www.benchchem.com/product/b129791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Acute Toxicity, Oral 3

Acute Toxicity, Dermal 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Reproductive Toxicity 1B

Specific Target Organ Toxicity (Repeated

Exposure)
1

Hazardous to the Aquatic Environment, Acute

Hazard
1

Hazardous to the Aquatic Environment, Long-

term Hazard
1

Source: Merck Millipore, Sigma-Aldrich[1][2]

Signal Word: Danger[1][2]

Hazard Statements:

H301: Toxic if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H360FD: May damage fertility. May damage the unborn child.[1]

H372: Causes damage to organs through prolonged or repeated exposure.[1][2]

H410: Very toxic to aquatic life with long lasting effects.[1][2]
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Physical and Chemical Properties
Property Value

Molecular Formula C₁₅H₂₉NOSn

Molecular Weight 358.11 g/mol

Appearance Liquid

Boiling Point 108-110 °C at 0.2 mmHg

Density 1.170 g/mL at 25 °C

Refractive Index n20/D 1.4930

Storage Temperature 2-8°C under an inert atmosphere

Source: AA Blocks, Merck Millipore, Sigma-Aldrich[1][2][3]

Operational Plan: Safe Handling Protocol
All work with 2-(Tributylstannyl)oxazole must be conducted in a designated area within a

certified chemical fume hood to minimize inhalation exposure.[4][5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling 2-
(Tributylstannyl)oxazole.
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PPE Category Specification

Eye and Face
Chemical safety goggles and a face shield are

required.[1][7]

Hand

Chemically resistant gloves (e.g., butyl rubber or

nitrile) must be worn.[8] Gloves should be

inspected before use and disposed of as

contaminated waste after handling.[7][9]

Body

A flame-retardant lab coat or a chemical-

resistant apron should be worn over personal

clothing.[4][10]

Respiratory

For operations with a potential for generating

aerosols or if working outside of a fume hood, a

NIOSH-approved respirator with an organic

vapor cartridge is required.[1][2][9]
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Fume Hood

Assemble Glassware and Reagents

Transfer Reagent via Syringe

Begin Experiment

Conduct Reaction

Quench Reaction

Decontaminate Glassware

Segregate and Label Waste

Dispose of Waste

Doff PPE and Wash Hands

Click to download full resolution via product page

Step-by-Step Procedure:
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Preparation:

Ensure all necessary PPE is correctly donned before entering the designated handling

area.[10]

Verify the chemical fume hood is functioning correctly.

Assemble all necessary glassware and reagents within the fume hood.[4]

Handling:

Use a syringe or cannula for transferring the liquid reagent to prevent spills and minimize

exposure.[4]

Keep the reaction vessel closed to the extent possible during the experiment.

Upon completion, quench the reaction as per the specific experimental protocol. A

common method for quenching organotin compounds is with a 1M sodium fluoride (NaF)

solution to precipitate the tin as a less harmful fluoride salt.[11]

Cleanup:

Decontaminate all glassware that has come into contact with the organotin compound.

This can be achieved by soaking the glassware in a bleach or 20% nitric acid bath

overnight.[11]

Segregate all waste streams.

Disposal Plan
Proper disposal of organotin waste is critical to prevent environmental contamination and

ensure laboratory safety.

Waste Segregation and Storage
Liquid Waste: Collect all liquid waste containing 2-(Tributylstannyl)oxazole in a dedicated,

sealed, and clearly labeled waste container.[12] The container should be marked "Organotin

Waste".[12]
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Solid Waste: All contaminated solid waste, including gloves, paper towels, and pipette tips,

must be collected in a separate, sealed container also labeled "Organotin Waste".[13]

Sharps: Contaminated needles and syringes should be placed in a designated sharps

container for hazardous chemical waste.

Disposal Procedure
Container Management: Ensure waste containers are kept closed when not in use and are

stored in a secondary containment tray within the fume hood or a designated hazardous

waste accumulation area.

Labeling: All waste containers must be accurately labeled with the chemical name and a

description of the contents.

Institutional Protocol: Follow your institution's specific guidelines for the final disposal of

hazardous chemical waste. Arrange for pickup by your institution's environmental health and

safety department.

Environmental Protection: Under no circumstances should organotin waste be disposed of

down the drain.[9] This is to prevent the release of this highly toxic substance into aquatic

environments.[14]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Action

Skin Contact

Immediately remove contaminated clothing and

flush the affected area with copious amounts of

water for at least 15 minutes.[9][13] Seek

immediate medical attention.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[9] Seek immediate medical

attention.[9]

Inhalation

Move the individual to fresh air.[9] If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration.[9] Seek

immediate medical attention.

Ingestion

Do not induce vomiting.[7] Rinse the mouth with

water.[9] Never give anything by mouth to an

unconscious person.[9] Seek immediate medical

attention.[9]

Spill

Evacuate the area. Wearing appropriate PPE,

absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal.[7] Ventilate the area and

wash the spill site after the material has been

removed. Do not allow the spill to enter drains.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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